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characterization
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Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Standard Spectroscopic Characterization Protocols

For a compound like 2-(Bromomethyl)benzaldehyde, characterization would typically involve several
spectroscopic techniques. The table below summarizes the purpose and key information each technique

would provide.

Primary Purpose in

Technique L
Characterization

Key Information/Regions to Analyze

IR Spectroscopy Identify functional groups via  Aldehyde C=0 stretch (~1700 cm~1), aromatic

molecular bond vibrations C=C stretch (~1500-1600 cm™1), C-Br stretch
[1]. (~500-600 cm™1) [1].
UV-Vis Study electronic transitions, Absorption maximum (Amax) due to 11— 11*
Spectroscopy often of conjugated systems transitions in the aromatic aldehyde; indicates
[1]. presence of chromophore [1].
NMR Provide atomic-level Aldehyde proton (~10 ppm), aromatic ring protons,
Spectroscopy resolution for molecular and benzylic CHzBr protons in tH NMR; carbon
structure and dynamics [1]. signals for carbonyl, aromatic, and CH2zBr in 13C
NMR [1].
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Primary Purpose in

Technique L Key Information/Regions to Analyze
Characterization

Mass Determine molecular weight Molecular ion peak ([M]* or [M+H]*), and

Spectrometry and confirm molecular characteristic fragmentation pattern including

(ESIMS) formula [2]. potential loss of Br or CHO groups [2].

The following workflow diagrams the logical relationship between these techniques in a typical

characterization process. The first chart shows the overall strategy, while the second details the interpretation

process for IR spectroscopy.

Diagram: Spectroscopic Characterization Workflow
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Diagram: IR Spectroscopy Data Interpretation Logic
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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